Cas no 1356388-38-9 (15-Methoxy-16-oxo-15,16H-strictic acid)

• Product Name: 15-Methoxy-16-oxo-15,16H-strictic acid
• CAS No: 1356388-38-9
• MF: C₂₁H₂₈O₅
• MW: 360.4440
• CID: 4765662
• Update Time: 2022-06-07

15-Methoxy-16-oxo-15,16H-strictic acid Chemical and Physical Properties

Names and Identifiers

• 15-Methoxy-16-oxo-15,16H-strictic acid

• Inchi： 1S/C21H28O5/c1-14-8-9-15(2)21(3,11-6-5-7-17(14)19(22)23)12-10-16-13-18(25-4)26-20(16)24/h5-7,13,15,18H,1,8-12H2,2-4H3,(H,22,23)/b6-5-,17-7+/t15-,18?,21+/m1/s1
• InChI Key： AQUDFOQNDLVDOV-BKXNNBNLSA-N
• SMILES： O1C([H])(C([H])=C(C1=O)C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])=C([H])C([H])=C(C(=O)O[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])[H])OC([H])([H])[H] |t:24,28|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 670
• XLogP3: 4.6
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides